Cas no 121604-46-4 (5-Isoxazolemethanol,3-cyclobutyl-(9CI))

• Product Name: 5-Isoxazolemethanol,3-cyclobutyl-(9CI)
• CAS No: 121604-46-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 895952
• PubChem ID: 45099061
• Update Time: 2025-05-20

5-Isoxazolemethanol,3-cyclobutyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-cyclobutyl-(9CI)
• (3-Cyclobutylisoxazol-5-yl)methanol
• 3-Cyclobutyl-5-isoxazolemethanol
• EN300-2933846
• DB-424866
• (3-cyclobutyl-1,2-oxazol-5-yl)methanol
• G74106
• 121604-46-4
• AKOS017413650
• 5-Isoxazolemethanol, 3-cyclobutyl-
• SCHEMBL9629513

• Inchi： 1S/C8H11NO2/c10-5-7-4-8(9-11-7)6-2-1-3-6/h4,6,10H,1-3,5H2
• InChI Key： ZGTHEZODTASENW-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Isoxazolemethanol,3-cyclobutyl-(9CI)

5-Isoxazolemethanol,3-cyclobutyl-(9CI) (CAS No. 121604-46-4): A Comprehensive Overview

5-Isoxazolemethanol,3-cyclobutyl-(9CI) (CAS No. 121604-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring an isoxazole core with a cyclobutyl substituent, represents a valuable building block in modern synthetic chemistry. Its unique structural features make it particularly interesting for drug discovery programs targeting various therapeutic areas.

The growing interest in 3-cyclobutyl isoxazole derivatives aligns with current trends in fragment-based drug design (FBDD), where small, rigid heterocycles serve as optimal starting points for medicinal chemistry optimization. Researchers are particularly drawn to the 5-isoxazolemethanol scaffold due to its balanced physicochemical properties and potential for creating selective bioactive molecules. Recent literature highlights the compound's utility in developing kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, CAS 121604-46-4 offers several advantages. The cyclobutyl-isoxazole combination provides a constrained geometry that can enhance binding affinity while maintaining metabolic stability. This characteristic has become increasingly valuable as the pharmaceutical industry seeks to overcome challenges associated with flat aromatic systems. The compound's alcohol functionality (methanol group) serves as a versatile handle for further derivatization through standard coupling reactions.

The application potential of 5-Isoxazolemethanol,3-cyclobutyl-(9CI) extends beyond pharmaceuticals. Recent patent filings reveal its incorporation into advanced materials and specialty chemicals. Particularly noteworthy is its emerging role in the development of photoactive compounds for organic electronics. The isoxazole-cyclobutyl system demonstrates interesting electronic properties that researchers are exploring for optoelectronic applications.

Market analysis indicates steady growth in demand for high-purity isoxazole derivatives, driven by both academic and industrial research activities. The compound's CAS number 121604-46-4 has appeared in numerous recent scientific publications, reflecting its growing importance in chemical biology and materials science. Suppliers report increasing inquiries about this specific 3-cyclobutyl substituted isoxazole, particularly from medicinal chemistry research groups.

Quality considerations for 5-Isoxazolemethanol,3-cyclobutyl-(9CI) are paramount, with researchers emphasizing the need for rigorously characterized material. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are essential for verifying the identity and purity of this compound. The synthetic community continues to develop improved routes to access this scaffold, with recent focus on atom-economical and sustainable methodologies.

From a regulatory perspective, CAS 121604-46-4 currently falls outside restricted substance lists, making it accessible for research purposes worldwide. However, researchers should always consult current regulations before initiating work with any chemical substance. The compound's stability profile suggests it can be handled using standard laboratory precautions, though proper safety protocols should always be followed.

The future outlook for 5-Isoxazolemethanol,3-cyclobutyl-(9CI) appears promising, with several research groups reporting promising biological activities for related structures. Its combination of synthetic accessibility and three-dimensional character positions it as an attractive intermediate for diverse applications. As the scientific community continues to explore underexplored chemical space, compounds like this cyclobutyl-isoxazole derivative will likely play increasingly important roles in innovation across multiple disciplines.